Cas no 88909-92-6 (4-Chrysenamine)

4-Chrysenamine structure
4-Chrysenamine structure
Product Name:4-Chrysenamine
CAS No:88909-92-6
MF:C18H13N
MW:243.302524328232
CID:732743
Update Time:2024-01-31

4-Chrysenamine Chemical and Physical Properties

Names and Identifiers

    • 4-Chrysenamine
    • chrysen-4-amine
    • Inchi: 1S/C18H13N/c19-17-7-3-5-13-9-10-15-14-6-2-1-4-12(14)8-11-16(15)18(13)17/h1-11H,19H2
    • InChI Key: ZYNJALWKVPXRIO-UHFFFAOYSA-N
    • SMILES: C1=C2C(C3C(C=C2)=C2C(C=CC=C2)=CC=3)=C(N)C=C1

Computed Properties

  • Exact Mass: 243.105
  • Monoisotopic Mass: 243.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.253
  • Boiling Point: 501.2°Cat760mmHg
  • Flash Point: 286.9°C
  • Refractive Index: 1.813
  • pka: 4.21±0.30(Predicted)
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